Cas no 111380-53-1 (1-chloro-4-methyl-5H-Pyrido[4,3-b]indol-8-ol)

• Product Name: 1-chloro-4-methyl-5H-Pyrido[4,3-b]indol-8-ol
• CAS No: 111380-53-1
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 1099035
• PubChem ID: 13938238
• Update Time: 2025-04-20

1-chloro-4-methyl-5H-Pyrido[4,3-b]indol-8-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-methyl-5H-Pyrido[4,3-b]indol-8-ol
• DB-354408
• SCHEMBL5821156
• 111380-53-1
• DTXSID801257298

• Inchi： 1S/C12H9ClN2O/c1-6-5-14-12(13)10-8-4-7(16)2-3-9(8)15-11(6)10/h2-5,15-16H,1H3
• InChI Key： YGQWULILSFWCRM-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=C(C=CC=3NC=2C(C)=CN=1)O

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.9Ų